3,5-dimethoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H20N2O5/c1-24-16-6-4-13(5-7-16)19-10-15(22-27-19)12-21-20(23)14-8-17(25-2)11-18(9-14)26-3/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: SIKLIQJRAJNBGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C20H20N2O5
• Molecular Weight: 368.4 g/mol
• CAS No.: 952969-25-4

Description

3,5-Dimethoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide is a benzamide derivative featuring a 3,5-dimethoxy-substituted aromatic ring linked via an amide bond to a methylisoxazole moiety bearing a 4-methoxyphenyl group. This structure combines electron-donating methoxy groups with a heterocyclic isoxazole scaffold, which is associated with diverse biological activities, including antimicrobial and enzyme-inhibitory properties.

Comparison with Similar Compounds

Isoxazole- and Thiadiazole-Containing Benzamides

Compounds from Molecules (2011) provide the closest structural analogs. For example:

• N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (6) :
  • Structure : Benzamide core fused with a thiadiazole ring and phenyl-substituted isoxazole.
  • Key Data :
• Melting point: 160°C
• IR: C=O stretch at 1606 cm⁻¹
• Yield: 70%
• Molecular weight: 348.39 g/mol

• N-[5-(5-Acetyl-6-methyl-pyridin-2-yl)-3-phenyl-3H-[1,3,4]thiadiazol-2-ylidene]-benzamide (8a) :
  • Structure : Incorporates a pyridine ring and acetyl group instead of isoxazole.
  • Key Data :
• Melting point: 290°C
• IR: Dual C=O stretches at 1679 and 1605 cm⁻¹
• Yield: 80%
• Molecular weight: 414.49 g/mol

Comparison with Target Compound :

• The 3,5-dimethoxy groups on the benzamide may enhance electron density and bioavailability compared to unsubstituted analogs like compound 6 .

1,3,4-Oxadiazole-Based Benzamides (LMM5 and LMM11)

The 2019 study highlights LMM5 (4-[benzyl(methyl)sulfamoyl]-N-[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]benzamide), which shares the 4-methoxyphenyl and benzamide motifs.

• Structure : Features a sulfamoyl-benzamide linked to a 1,3,4-oxadiazole ring.
• Bioactivity : Exhibits antifungal properties via thioredoxin reductase inhibition.

Comparison with Target Compound :

• The target’s isoxazole ring may confer different electronic effects compared to LMM5’s oxadiazole, influencing binding affinity to biological targets.
• The absence of a sulfamoyl group in the target compound suggests distinct pharmacokinetic profiles .

Pesticidal Benzamide Derivatives

Pesticide compounds like etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide) and diflufenican (N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide) demonstrate structural diversity in benzamide applications:

• Etobenzanid : Contains dichlorophenyl and ethoxymethoxy groups.
• Diflufenican : Integrates fluorophenyl and pyridinecarboxamide moieties.

Comparison with Target Compound :

• The target’s methoxy and isoxazole groups contrast with halogenated substituents in pesticidal analogs, suggesting divergent applications (e.g., pharmaceuticals vs. agrochemicals).

Physicochemical and Spectral Data Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Key Functional Groups	Reference
Target Compound	C₂₀H₂₀N₂O₅*	376.39†	N/A‡	N/A‡	3,5-Dimethoxybenzamide, isoxazole	—
N-(5-Isoxazol-5-yl-...-benzamide (6)	C₁₈H₁₂N₄O₂S	348.39	160	70	Benzamide, thiadiazole, isoxazole
LMM5	C₂₅H₂₂N₄O₄S	474.53	N/A‡	N/A‡	Sulfamoyl, oxadiazole
Etobenzanid	C₁₅H₁₃Cl₂NO₃	326.18	N/A‡	N/A‡	Ethoxymethoxy, dichlorophenyl

*Hypothetical formula based on structural analysis. †Calculated mass.